2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-cyclohexylphenyl)acetamide
• InChI: InChI=1S/C16H20N4OS2/c17-15-19-20-16(23-15)22-10-14(21)18-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H2,17,19)(H,18,21)
• InChI Key: RHIJJARUHCSDBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)NC(=O)CSC3=NN=C(S3)N
• Molecular Formula: C16H20N4OS2
• Molecular Weight: 348.5 g/mol

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide is a chemical compound that has been extensively studied in the field of scientific research. This compound has shown potential in various applications, including its use as a therapeutic agent for the treatment of several diseases.

Mechanism of Action

The mechanism of action of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide is not yet fully understood. However, studies have shown that this compound may act as an inhibitor of certain enzymes involved in the progression of diseases such as cancer and diabetes. It has also been shown to have anti-inflammatory properties.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in these cells. It has also been shown to reduce inflammation and improve glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, there are also limitations to its use in lab experiments. This compound may have side effects that need to be further studied, and its mechanism of action is not yet fully understood.

Future Directions

There are several future directions for the study of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide. One potential direction is further research into its mechanism of action and its potential use as a therapeutic agent for the treatment of cancer, diabetes, and inflammation. Other future directions include the development of new synthesis methods for this compound and the study of its potential side effects and toxicity.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. This compound has been studied for its potential use as a therapeutic agent for the treatment of cancer, diabetes, and inflammation. Although there are limitations to its use in lab experiments, further research into its mechanism of action and potential side effects may lead to the development of new treatments for these diseases.

Synthesis Methods

The synthesis of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with 4-cyclohexylbenzoyl chloride in the presence of a base. This reaction results in the formation of the desired compound, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-cyclohexylphenyl)acetamide has been studied extensively in the field of scientific research. This compound has shown potential in various applications, including its use as a therapeutic agent for the treatment of several diseases. It has been studied for its potential use in the treatment of cancer, diabetes, and inflammation.